Cas no 75914-78-2 (6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 75914-78-2
• CID: 4658563
• PubChem ID: 20217044
• Update Time: 2025-06-19

6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Additional information on 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 75914-78-2)

6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a significant compound in the field of pharmaceutical chemistry, characterized by its complex heterocyclic structure and diverse potential biological activities. This compound belongs to the tetrahydropyrimidine class, which has garnered considerable attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. The presence of both amino and carbonyl functional groups in its molecular framework enhances its reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The chemical structure of 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 75914-78-2) consists of a six-membered saturated ring fused with a pyrimidine core. The cyclohexylmethyl substituent at the 1-position introduces steric hindrance and lipophilicity, which can influence the compound's solubility and metabolic stability. Additionally, the amino group at the 6-position provides a site for further derivatization, enabling the synthesis of more complex molecules with tailored biological properties.

In recent years, there has been growing interest in tetrahydropyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. One of the most compelling aspects of this class of compounds is their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By inhibiting specific kinases, these derivatives can modulate cellular processes and potentially treat a wide range of disorders.

Recent studies have highlighted the importance of 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione as a versatile building block in medicinal chemistry. Researchers have utilized this compound to develop novel inhibitors targeting specific kinases involved in tumor growth and progression. For instance, modifications to the cyclohexylmethyl group have been explored to optimize binding affinity and selectivity against particular kinase isoforms. These efforts have led to the discovery of promising candidates for preclinical and clinical evaluation.

The synthesis of 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions. The formation of the tetrahydropyrimidine ring typically involves cyclization reactions between appropriate precursors under acidic or basic catalysis. The introduction of the amino group and the cyclohexylmethyl substituent often requires protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The pharmacological profile of 6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits potent inhibitory activity against several kinases, including those overexpressed in cancer cells. Its ability to disrupt aberrant signaling pathways makes it a promising candidate for therapeutic intervention. Additionally, its structural features may contribute to favorable pharmacokinetic properties such as improved bioavailability and reduced toxicity.

In conclusion,6-amino-1-(cyclohexylmethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 75914-78-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and innovative synthetic strategies,this compound is likely to play an increasingly important role in addressing unmet medical needs.